Cas no 2060029-21-0 (3-chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazine)

• Product Name: 3-chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazine
• CAS No: 2060029-21-0
• MF: C₁₂H₈ClF₃N₂O
• MW: 288.652932167053
• MDL: MFCD30501526
• CID: 5173503
• PubChem ID: 125457318
• Update Time: 2026-03-04

3-chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)-
• 3-chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazine

• MDL： MFCD30501526
• Inchi： 1S/C12H8ClF3N2O/c1-19-10-5-3-2-4-7(10)9-6-8(12(14,15)16)11(13)18-17-9/h2-6H,1H3
• InChI Key： IZIQTYLCSMTTLX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(C2=CC=CC=C2OC)C=C1C(F)(F)F

Additional information on 3-chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazine

Professional Introduction to 3-chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazine (CAS No. 2060029-21-0)

3-chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazine, with the CAS number 2060029-21-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a pyridazine core substituted with various functional groups, making it a versatile scaffold for the development of novel bioactive molecules. The presence of a chloro group, an 2-methoxyphenyl moiety, and a trifluoromethyl group imparts unique electronic and steric properties that are highly valuable in drug design and optimization.

The compound's structure is characterized by a six-membered ring containing two nitrogen atoms, which is typical for pyridazine derivatives. The chloro substituent at the 3-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions that can be exploited in synthetic chemistry. The 2-methoxyphenyl group at the 6-position introduces a hydroxyl group that can participate in hydrogen bonding interactions, which is crucial for binding to biological targets such as enzymes and receptors. Additionally, the trifluoromethyl group at the 4-position increases lipophilicity and metabolic stability, which are key factors in drug-like properties.

In recent years, 3-chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazine has garnered attention in academic and industrial research due to its potential applications in pharmaceutical development. The compound's unique structural features make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity. For instance, studies have shown that pyridazine derivatives can serve as effective scaffolds for kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

A notable area of research involving this compound is its role in developing antiviral agents. The combination of the chloro, 2-methoxyphenyl, and trifluoromethyl groups allows for fine-tuning of physicochemical properties to optimize interactions with viral proteases and polymerases. Recent publications have demonstrated the efficacy of related pyridazine compounds in inhibiting replication of RNA viruses by targeting essential enzymatic steps. This has spurred further investigation into the structural modifications of 3-chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazine to improve its antiviral activity.

The compound also holds promise in the development of central nervous system (CNS) drugs. The lipophilic nature imparted by the trifluoromethyl group facilitates blood-brain barrier penetration, which is essential for treating neurological disorders. Preclinical studies have explored derivatives of this scaffold as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to modify different positions on the pyridazine ring allows researchers to tailor pharmacokinetic profiles and target specific CNS receptors.

Synthetic methodologies for preparing 3-chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazine have been extensively studied to ensure high yield and purity. One common approach involves condensation reactions between appropriately substituted hydrazines and dicarbonyl compounds, followed by functional group transformations to introduce the desired substituents. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption without compromising product quality.

The use of computational chemistry has further enhanced the design and optimization of this compound. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters before conducting experimental synthesis. This has significantly accelerated the drug discovery process by identifying promising candidates early in the development pipeline. Additionally, machine learning algorithms have been employed to analyze large datasets containing structural-activity relationships (SAR), providing insights into how structural modifications influence biological activity.

In conclusion, 3-chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazine (CAS No. 2060029-21-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications across multiple therapeutic areas, including antiviral, anticancer, and CNS drug development. Ongoing research continues to uncover new synthetic strategies and pharmacological applications, making this compound a valuable asset in medicinal chemistry efforts worldwide.